
2'-Bromo-5'-fluoroacetophenone as a building
block in organic synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B041415 Get Quote

An In-depth Technical Guide to 2'-Bromo-5'-fluoroacetophenone as a Versatile Building

Block in Organic Synthesis

For Researchers, Scientists, and Drug Development
Professionals
Introduction
2'-Bromo-5'-fluoroacetophenone is a halogenated aromatic ketone that has emerged as a

critical building block in modern organic synthesis.[1] Its structure, featuring a benzene ring

substituted with bromine, fluorine, and an acetyl group, provides multiple reactive sites for

constructing complex molecular architectures.[1] First synthesized in the latter half of the 20th

century, this compound is not naturally occurring and is produced exclusively through industrial

synthesis.[1]

Primarily, 2'-Bromo-5'-fluoroacetophenone serves as a versatile intermediate in the

pharmaceutical industry for synthesizing a range of biologically active compounds, including

kinase inhibitors and antiviral agents.[1] Its utility also extends to the agrochemical and

specialty materials sectors.[1][2] The strategic placement of the bromine and fluorine atoms,

along with the reactive ketone functionality, allows for selective transformations, making it an

invaluable tool in drug discovery and development pipelines.[2][3] It is particularly noted for its

application in the enantioselective synthesis of chiral molecules, such as 3-aryl-1-indanone

derivatives, which is crucial for producing enantiomerically pure compounds with improved

therapeutic efficacy and safety profiles.[3][4][5]
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Physicochemical and Spectroscopic Data
The physical and chemical properties of 2'-Bromo-5'-fluoroacetophenone are summarized

below. At room temperature, it typically appears as an off-white to pale yellow crystalline solid

with a faint aromatic odor.[1]

Table 1: Physicochemical Properties of 2'-Bromo-5'-fluoroacetophenone

Property Value Reference

CAS Number 1006-33-3 [1][4][6]

Molecular Formula C₈H₆BrFO [1][4][6]

Molecular Weight 217.04 g/mol [1][4]

Appearance
Off-white to pale yellow

crystalline solid
[1]

Melting Point 42 °C

Boiling Point ~160-170 °C [6]

Density ~1.49 g/mL [6]

Solubility

Soluble in methanol and most

organic solvents (e.g., ethanol,

ether, benzene). Sparingly

soluble in water.

[1][4][6]

Storage
Sealed in dry, room

temperature conditions.
[1][4]

Table 2: Spectroscopic Data of 2'-Bromo-5'-fluoroacetophenone
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Spectroscopy Data Reference

¹H NMR (300MHz, CDCl₃)

δ 7.59 (dd, J=8.7, 4.9Hz, 1H),

7.19 (dd, J=8.5, 3.0Hz, 1H),

7.04 (ddd, J=9.1, 7.8, 3.0Hz,

1H), 2.64 (s, 3H)

[4]

Canonical SMILES CC(=O)C1=CC(F)=CC=C1Br [1]

InChI Key
BQXROZQUDCJBBY-

UHFFFAOYSA-N
[1]

Synthesis of 2'-Bromo-5'-fluoroacetophenone
The industrial-scale preparation of 2'-Bromo-5'-fluoroacetophenone typically involves the

regioselective halogenation of a suitable precursor, such as 5-fluoroacetophenone.[1] Another

common laboratory synthesis involves the oxidation of 1-(2-bromo-5-fluorophenyl)ethanol.
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1-(2-bromo-5-fluorophenyl)ethanol
in Dichloromethane

Add Trichloroisocyanuric Acid (TCCA)
and TEMPO (catalyst)

Reactants

Stir at 0-20 °C
(Ice Bath)

Conditions

Reaction Monitoring
(HPLC)

Process Control

Workup:
- Dilute with MTBE

- Wash with NaOH, HCl/KI, NaHCO₃/Na₂S₂O₃, Brine

Upon Completion

Dry (anhydrous MgSO₄)
& Solvent Removal

Purification

2'-Bromo-5'-fluoroacetophenone
(Light Amber Liquid)

Final Product
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2'-Bromo-5'-fluoroacetophenone
+ Arylboronic Acid

Pd Catalyst (e.g., Pd(PPh₃)₄)
+ Base (e.g., K₂CO₃)

Reactants

Solvent (e.g., Dioxane/Water)
Heat (e.g., 80 °C)

Conditions

Catalytic Cycle:
1. Oxidative Addition
2. Transmetalation

3. Reductive Elimination

Mechanism

Workup & Purification
(Extraction, Chromatography)

Post-Reaction

2'-Aryl-5'-fluoroacetophenone
(Biaryl Product)

Final Product

 

2'-Bromo-5'-fluoroacetophenone
+ Primary/Secondary Amine

Pd Precatalyst (e.g., Pd₂(dba)₃)
+ Phosphine Ligand (e.g., XPhos)
+ Base (e.g., K₃PO₄ or NaOtBu)

Reactants

Anhydrous Solvent (e.g., Toluene)
Heat (e.g., 90-110 °C)

Conditions

Catalytic Cycle:
1. Oxidative Addition

2. Amine Coordination & Deprotonation
3. Reductive Elimination

Mechanism

Workup & Purification
(Filtration, Extraction, Chromatography)

Post-Reaction

2'-Amino-5'-fluoroacetophenone Derivative
(Arylamine Product)

Final Product
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2'-Bromo-5'-fluoroacetophenone

Reduction
(e.g., NaBH₄)

α-Halogenation
(e.g., NBS, PBr₅)

Condensation
(e.g., Aldol, Wittig)

1-(2-Bromo-5-fluorophenyl)ethanol 2-Bromo-1-(2-bromo-5-fluorophenyl)ethanone α,β-Unsaturated Ketone or Alkene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041415#2-bromo-5-fluoroacetophenone-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b041415#2-bromo-5-fluoroacetophenone-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b041415#2-bromo-5-fluoroacetophenone-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

